2-(2-oxetanylmethyl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 2-(oxetan-2-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C12H11NO3/c14-11-9-3-1-2-4-10(9)12(15)13(11)7-8-5-6-16-8/h1-4,8H,5-7H2
• InChI Key: FEFWEZUMPDPQLX-UHFFFAOYSA-N
• Canonical SMILES: C1COC1CN2C(=O)C3=CC=CC=C3C2=O

Description

2-(2-oxetanylmethyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(tosyloxymethyl)oxetane (27 g, 111.4 mmol) (prepared according to A. O. Fitton et al., Synthesis 1987, (12), 1140-2) and potassium phtalimide (20.64 g, 111.4 mmol) in DMF (200 ml) is stirred at a temperature of 120° C. for 18 hours, then evaporated in vacuo. The residue is taken up in ethyl acetate, the organic layer washed with water and brine, dried (Na2SO4), filtered, and evaporated to dryness. The crude solid product (19.8 g, 82%) is used in the next step without further purification.